Cas no 2548976-77-6 (3,3-dimethyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one)

• Product Name: 3,3-dimethyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one
• CAS No: 2548976-77-6
• MF: C₂₀H₂₈N₄O
• MW: 340.462524414063
• CID: 5311619
• PubChem ID: 154853939
• Update Time: 2025-07-17

3,3-dimethyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2548976-77-6
• F6783-6452
• AKOS040728427
• 3,3-dimethyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one
• 1-[Hexahydro-5-(1-methyl-1H-benzimidazol-2-yl)pyrrolo[3,4-c]pyrrol-2(1H)-yl]-3,3-dimethyl-1-butanone

• Inchi： 1S/C20H28N4O/c1-20(2,3)9-18(25)23-10-14-12-24(13-15(14)11-23)19-21-16-7-5-6-8-17(16)22(19)4/h5-8,14-15H,9-13H2,1-4H3
• InChI Key： OZNKFOZOCMDODK-UHFFFAOYSA-N
• SMILES： C(N1CC2CN(C3N(C)C4=CC=CC=C4N=3)CC2C1)(=O)CC(C)(C)C

Computed Properties

• Exact Mass: 340.22631153g/mol
• Monoisotopic Mass: 340.22631153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.4Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 529.3±60.0 °C(Predicted)
• pka: 8.05±0.10(Predicted)

Additional information on 3,3-dimethyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one

Comprehensive Analysis of 3,3-dimethyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one (CAS No. 2548976-77-6)

The compound 3,3-dimethyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one (CAS No. 2548976-77-6) is a highly specialized organic molecule with a unique structural framework. Its complex nomenclature reflects the presence of multiple heterocyclic rings, including a benzodiazole moiety and a pyrrolo[3,4-c]pyrrole core, which are of significant interest in medicinal chemistry and material science. Researchers and pharmaceutical developers are increasingly focusing on such heterocyclic compounds due to their potential applications in drug discovery and functional materials.

In recent years, the demand for novel heterocyclic scaffolds has surged, driven by the need for innovative therapeutics targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors. The benzodiazole unit in this compound is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs for conditions like anxiety, insomnia, and viral infections. Meanwhile, the pyrrolo[3,4-c]pyrrole backbone is gaining traction in the design of small-molecule modulators for neurodegenerative diseases, a hot topic in biomedical research.

The synthetic route for 3,3-dimethyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one often involves multi-step organic transformations, including N-alkylation, cyclization, and amide coupling. These methods are frequently discussed in academic forums and patent literature, as they are critical for optimizing yield and purity. Given the growing emphasis on green chemistry, researchers are also exploring catalytic and solvent-free approaches to synthesize such compounds sustainably.

From a physicochemical perspective, this compound exhibits moderate lipophilicity, making it a candidate for blood-brain barrier (BBB) penetration—a key consideration in CNS drug development. Its molecular weight and hydrogen bond acceptors/donors align with Lipinski's Rule of Five, suggesting favorable oral bioavailability. These attributes are frequently queried in drug-likeness databases and predictive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) tools.

In the context of material science, derivatives of benzodiazole and pyrrolopyrrole are investigated for their photophysical properties, such as fluorescence and charge transport. This has implications for organic electronics, including OLEDs and solar cells, which are trending topics in renewable energy research. The compound's rigid structure could contribute to thermal stability, a sought-after feature in high-performance materials.

For researchers sourcing 3,3-dimethyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one, it is essential to verify its CAS No. 2548976-77-6 to ensure accuracy, as structural analogs may exist. Suppliers often provide analytical data (e.g., NMR, HPLC) to confirm identity and purity, which are critical for reproducibility in experiments. The compound's storage conditions (typically under inert atmosphere and low temperature) are also a common query among laboratory professionals.

In summary, 3,3-dimethyl-1-[5-(1-methyl-1H-1,3-benzodiazol-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]butan-1-one represents a versatile chemical entity with dual relevance in pharmaceuticals and advanced materials. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like targeted drug delivery and optoelectronic devices. As interdisciplinary collaborations expand, this compound may unlock new possibilities in science and technology.